Cas no 1361867-09-5 (3-(2,6-Dichlorophenyl)-5-fluoro-2-hydroxypyridine)

• Product name: 3-(2,6-Dichlorophenyl)-5-fluoro-2-hydroxypyridine
• CAS No: 1361867-09-5
• MF: C₁₁H₆Cl₂FNO
• MW: 258.075844287872
• CID: 4919669

3-(2,6-Dichlorophenyl)-5-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-5-fluoro-2-hydroxypyridine

• Inchi： 1S/C11H6Cl2FNO/c12-8-2-1-3-9(13)10(8)7-4-6(14)5-15-11(7)16/h1-5H,(H,15,16)
• InChI Key： NVYMMMDAZCPHBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC(=CNC1=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,6-Dichlorophenyl)-5-fluoro-2-hydroxypyridine

Comprehensive Overview of 3-(2,6-Dichlorophenyl)-5-fluoro-2-hydroxypyridine (CAS No. 1361867-09-5)

3-(2,6-Dichlorophenyl)-5-fluoro-2-hydroxypyridine (CAS No. 1361867-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dichlorophenyl and fluoro-hydroxypyridine moieties, exhibits promising properties for applications in drug discovery and material science. Its molecular structure combines a 2,6-dichlorophenyl group with a 5-fluoro-2-hydroxypyridine scaffold, making it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 3-(2,6-Dichlorophenyl)-5-fluoro-2-hydroxypyridine for its potential role in developing kinase inhibitors and antimicrobial agents. The fluoro substitution at the 5-position of the pyridine ring is a critical feature, as it often improves binding affinity to target proteins. Meanwhile, the hydroxy group at the 2-position offers opportunities for further chemical modifications, such as esterification or etherification.

The synthesis of CAS No. 1361867-09-5 typically involves multi-step organic reactions, including halogenation, cross-coupling, and hydroxylation. Advanced techniques like HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. Given the growing interest in green chemistry, efforts are underway to optimize the synthetic route to minimize waste and improve yield. This aligns with the broader industry trend toward sustainable chemical production.

From an application perspective, 3-(2,6-Dichlorophenyl)-5-fluoro-2-hydroxypyridine is being explored in crop protection formulations. Its structural attributes make it a candidate for developing novel herbicides and fungicides, addressing global challenges like pesticide resistance. Additionally, its potential in medicinal chemistry is underscored by its similarity to other pyridine-based therapeutics, which are widely used in treating inflammatory and infectious diseases.

For researchers and manufacturers, understanding the physicochemical properties of CAS No. 1361867-09-5 is crucial. Key parameters such as solubility, melting point, and stability under various conditions are essential for formulation development. Recent studies have also investigated its photostability, a critical factor for applications in UV-exposed environments. These insights are valuable for industries ranging from pharmaceuticals to specialty chemicals.

In conclusion, 3-(2,6-Dichlorophenyl)-5-fluoro-2-hydroxypyridine (CAS No. 1361867-09-5) represents a compelling area of research with broad implications. Its unique structure and functional groups position it as a valuable building block for next-generation therapeutics and agrochemicals. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in human health and agricultural productivity.